Cas no 892840-96-9 (4-oxo-N-6-(propan-2-yl)-1,3-benzothiazol-2-yl-4H-chromene-2-carboxamide)

• Product Name: 4-oxo-N-6-(propan-2-yl)-1,3-benzothiazol-2-yl-4H-chromene-2-carboxamide
• CAS No: 892840-96-9
• MF: C₂₀H₁₆N₂O₃S
• MW: 364.417643547058
• CID: 6233806
• PubChem ID: 7202860
• Update Time: 2025-06-11

4-oxo-N-6-(propan-2-yl)-1,3-benzothiazol-2-yl-4H-chromene-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• 4-oxo-N-6-(propan-2-yl)-1,3-benzothiazol-2-yl-4H-chromene-2-carboxamide
• 892840-96-9
• F1822-0348
• 4-oxo-N-(6-propan-2-yl-1,3-benzothiazol-2-yl)chromene-2-carboxamide
• ZINC04348480
• 4-oxo-N-[6-(propan-2-yl)-1,3-benzothiazol-2-yl]-4H-chromene-2-carboxamide
• AKOS024611962
• N-(6-isopropylbenzo[d]thiazol-2-yl)-4-oxo-4H-chromene-2-carboxamide

• Inchi： 1S/C20H16N2O3S/c1-11(2)12-7-8-14-18(9-12)26-20(21-14)22-19(24)17-10-15(23)13-5-3-4-6-16(13)25-17/h3-11H,1-2H3,(H,21,22,24)
• InChI Key： QRZXCDKALCOTAJ-UHFFFAOYSA-N
• SMILES： S1C(NC(C2=CC(C3C=CC=CC=3O2)=O)=O)=NC2=CC=C(C=C12)C(C)C

Computed Properties

• Exact Mass: 364.08816355g/mol
• Monoisotopic Mass: 364.08816355g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 26
• Rotatable Bond Count: 3
• Complexity: 606
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.5
• Topological Polar Surface Area: 96.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzopyrans Chromones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzopyrans 1-benzopyrans Chromones

Additional information on 4-oxo-N-6-(propan-2-yl)-1,3-benzothiazol-2-yl-4H-chromene-2-carboxamide

Comprehensive Overview of 4-oxo-N-6-(propan-2-yl)-1,3-benzothiazol-2-yl-4H-chromene-2-carboxamide (CAS No. 892840-96-9)

The compound 4-oxo-N-6-(propan-2-yl)-1,3-benzothiazol-2-yl-4H-chromene-2-carboxamide (CAS No. 892840-96-9) is a structurally unique molecule that has garnered significant attention in the fields of medicinal chemistry and drug discovery. With its benzothiazole and chromene moieties, this compound exhibits a range of potential biological activities, making it a subject of ongoing research. Its CAS number 892840-96-9 serves as a critical identifier for researchers and regulatory bodies, ensuring precise communication in scientific literature and databases.

Recent trends in pharmaceutical research highlight a growing interest in heterocyclic compounds, particularly those containing benzothiazole and chromene scaffolds. These structures are frequently explored for their anti-inflammatory, antioxidant, and anticancer properties. The 4-oxo-N-6-(propan-2-yl)-1,3-benzothiazol-2-yl-4H-chromene-2-carboxamide fits into this category, with preliminary studies suggesting its potential as a therapeutic agent. Researchers are particularly intrigued by its molecular interactions with key biological targets, which could pave the way for novel drug development.

From a synthetic chemistry perspective, the preparation of 4-oxo-N-6-(propan-2-yl)-1,3-benzothiazol-2-yl-4H-chromene-2-carboxamide involves multi-step reactions that emphasize the importance of regioselectivity and functional group compatibility. The propan-2-yl substituent adds a layer of complexity, influencing the compound's solubility and bioavailability. These factors are critical for researchers aiming to optimize the compound's pharmacokinetic profile for potential clinical applications.

In the context of drug discovery, the benzothiazole core of this compound is often associated with kinase inhibition, a hot topic in oncology research. Kinases play a pivotal role in cell signaling, and their dysregulation is linked to various cancers. The chromene moiety, on the other hand, is known for its antioxidant effects, which are increasingly relevant in studies targeting oxidative stress-related diseases. Combining these features, CAS No. 892840-96-9 represents a promising candidate for further investigation.

Environmental and green chemistry considerations are also shaping the discourse around compounds like 4-oxo-N-6-(propan-2-yl)-1,3-benzothiazol-2-yl-4H-chromene-2-carboxamide. Researchers are exploring sustainable synthesis methods to reduce waste and energy consumption. This aligns with broader industry trends toward eco-friendly pharmaceutical production, a topic frequently searched by professionals and academics alike.

Another area of interest is the compound's potential structure-activity relationship (SAR). By modifying the propan-2-yl group or the chromene ring, scientists aim to enhance its biological efficacy and selectivity. Such SAR studies are essential for understanding how small structural changes can lead to significant improvements in drug potency and safety profiles.

In summary, 4-oxo-N-6-(propan-2-yl)-1,3-benzothiazol-2-yl-4H-chromene-2-carboxamide (CAS No. 892840-96-9) is a compound of considerable scientific interest due to its multifunctional chemical structure and potential therapeutic applications. Its study intersects with several high-demand research areas, including kinase inhibition, oxidative stress mitigation, and sustainable synthesis. As the scientific community continues to unravel its properties, this compound may well emerge as a key player in the next generation of pharmaceutical innovations.